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Compound of Interest

1,2-

Compound Name: Heptadecanoylphosphatidylcholin
e

CAS No.: 67896-64-4

Cat. No.: B1194572

Get Quote

Executive Summary

In quantitative lipidomics, the accuracy of quantification is inextricably linked to the quality of
the internal standard (ISTD). PC(17:0/17:0) (1,2-diheptadecanoyl-sn-glycero-3-
phosphocholine) is the industry-standard surrogate for phosphatidylcholine profiling.[1] Its utility
stems from its odd-chain fatty acid composition (heptadecanoic acid, C17:0), which is virtually
absent in most mammalian biological matrices, ensuring zero interference with endogenous

lipids.

This guide provides a first-principles derivation of its molecular weight and exact mass, critical
for establishing high-resolution mass spectrometry (HRMS) acquisition windows and validating

elemental composition.

Structural Anatomy & Formula Derivation

To trust the mass, one must verify the formula. We do not rely on database lookups; we derive
the formula from the molecular components.
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Component Breakdown

The PC(17:0/17:0) molecule is an ester-linked phospholipid assembled via condensation
reactions, resulting in the loss of water molecules.

o Glycerol Backbone:
o Fatty Acid Chains (x2): Heptadecanoic Acid (

).
o Note: "17:0" denotes 17 carbons and 0 double bonds.

e Headgroup: Phosphocholine (

) — treated here as the zwitterionic form balanced with the phosphate oxygen.

Stoichiometric Assembly

The condensation reaction involves the formation of two ester bonds (sn-1, sn-2 positions) and
one phosphodiester bond (sn-3 position).

o Step 1: Total Atoms (Pre-condensation)

o

Glycerol:

FA (17:0):

[¢]

Phosphocholine (free):

(approximate neutral precursor state for calculation)

o Sum:

o Step 2: Water Loss (Condensation)

o Esterification at sn-1: Loss of
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o Esterification at sn-2: Loss of
o Phosphodiester bond formation: Loss of

(net equivalent relative to precursors)
o Total Loss:

o Step 3: Final Formula Calculation

Quantitative Mass Calculations

In High-Resolution Mass Spectrometry (HRMS), distinguishing between Molecular Weight
(Average Mass) and Exact Mass (Monoisotopic Mass) is vital.

e Average Mass: Used for gravimetric preparation (weighing powder).
o Exact Mass: Used for setting m/z extraction windows in Orbitrap or Q-TOF systems.

Atomic Reference Table (IUPAC 2024 Standards)

Monoisotopic Mass

Element Symbol Average Mass (Da)
(Da)

Carbon C 12.000000 12.011

Hydrogen H 1.007825 1.008

Nitrogen N 14.003074 14.007

Oxygen O 15.994915 15.999

Phosphorus P 30.973762 30.974

Calculation of Exact Mass (Monoisotopic)

This value represents the mass of the molecule containing only the most abundant isotopes (

. C(42):
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H (84):

N (2):

0O (8):

P (1):
Total Exact Mass:

Calculation of Molecular Weight (Average)

This value accounts for natural isotopic abundance (e.g., 1.1%
).

o Calculation:

o Total MW:

Mass Spectrometry Profile & Adducts

Lipids rarely fly as neutral molecules. They form adducts depending on the ionization mode
(ESI+ or ESI-) and the mobile phase modifiers.

Critical Insight: PC species have a fixed positive charge on the quaternary amine (choline) but
are zwitterionic due to the phosphate. In positive mode, they are easily detected as protonated
or sodiated adducts.

Table 2: Target m/z Values for HRMS
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. Formula
lonization Mode Adduct Type ) Calculated m/z
Transformation

ESI (+) Protonated 762.6007

ESI (+) Sodiated 784.5827

ESI (+) Potassiated 800.5566

ESI () Formate 806.5916

ESI (-) Acetate 820.6072

ESI () Demethylated 746.5699
Note: The

in PC lipids is physically
, but since the molecule is zwitterionic neutral in solution, the observed ion is the net
charge state.

Experimental Workflow: ISTD Preparation

This protocol ensures the ISTD is introduced early to correct for extraction efficiency and
ionization suppression.

Reagents
e PC(17:0/17:0) Powder: Avanti Polar Lipids (Product #850360) or equivalent.[1]

e Solvents: LC-MS grade Chloroform (
) and Methanol (

)

Protocol Steps

e Primary Stock (1 mg/mL):
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o Weigh 1.0 mg of PC(17:0/17:0) powder.[1][2][3]
o Dissolve in 1.0 mL of
(1:1 viv).

o Why: Pure chloroform evaporates too fast for accurate pipetting; methanol stabilizes the
solution.

o Store at -20°C in amber glass vials (Teflon-lined caps).

e Working Standard (10 pM):
o Dilute the Primary Stock into pure Methanol or Isopropanol.
o Calculation: Use the MW (762.1 g/mol ). 1 mg/mL

1.31 mM.

o Dilute 1:131 to reach ~10 pM.
o Sample Spiking:

o Add 10 pL of Working Standard to the biological sample BEFORE adding extraction
solvents (e.g., Folch or Bligh-Dyer).

o Validation: This corrects for lipid loss during phase separation.

Workflow Visualization

Biological Sample 10uL Working Std Spike ISTD Protein Precip Biphasic Extraction Organic Layer LC-MS Analysis XIC Extraction Data Processing

(Plasma/Tissue) PC(17:0/17:0) (CHCI3/MeOH) (C18 or HILIC) Target m/z 762.6007

Click to download full resolution via product page

Figure 1: Critical path for Internal Standard (ISTD) integration. Spiking must occur before
extraction to validate recovery.
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Validation & Quality Control

To ensure the PC(17:0/17:0) is performing correctly:

e Blank Check: Run a solvent blank. There should be no signal at m/z 762.6007. If signal
exists, the system is contaminated (carryover).

e Linearity: Prepare a calibration curve of the ISTD (0.1 uM to 10 uM). The

value must be

[2]

o Retention Time Stability: In Reverse Phase (C18), PC(17:0/17:0) should elute between
PC(16:0/18:1) and PC(18:0/18:1).

Logical Relationship of Lipid Species
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Figure 2: Chromatographic and mass spectral relationship between the synthetic ISTD and
endogenous lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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